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Compound of Interest

Compound Name: Sodium hydrogen cyanamide

Cat. No.: B8761057 Get Quote

An In-depth Technical Guide to Sodium
Hydrogen Cyanamide
This technical guide provides a comprehensive overview of sodium hydrogen cyanamide, a

versatile chemical compound with significant applications in both agricultural and

pharmaceutical research. This document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical identity,

properties, synthesis, and applications, with a focus on its role as a synthetic precursor and a

tool in biological studies.

Chemical Identity and Properties
Sodium hydrogen cyanamide is the monosodium salt of cyanamide. It is a highly reactive

compound due to the presence of the cyanamide anion.

CAS Numbers and Molecular Formula
There are two CAS numbers frequently associated with sodium hydrogen cyanamide:

17292-62-5 and 19981-17-0.[1][2][3] The existence of multiple CAS numbers for a single

chemical entity can occur for various reasons, including the registration of different forms or

grades of the substance, or historical assignments that have since been consolidated.[4] Both

numbers are currently referenced in chemical databases for sodium hydrogen cyanamide.
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The molecular formula is commonly represented as CHN₂Na or NCNHNa, which accurately

reflects its ionic nature as a sodium salt.[5]

Table 1: Chemical Identifiers for Sodium Hydrogen Cyanamide

Identifier Value

IUPAC Name Sodium cyanoazanide[1]

Synonyms
Monosodium cyanamide, Sodium acid

cyanamide, Cyanamide monosodium salt

CAS Number 17292-62-5 and 19981-17-0[6]

Molecular Formula CHN₂Na

Molecular Weight 64.02 g/mol [5]

InChI Key MBEGFNBBAVRKLK-UHFFFAOYSA-N

Physicochemical Properties
Sodium hydrogen cyanamide is a white, hygroscopic powder with high solubility in water,

forming alkaline solutions. It is thermally stable at high temperatures but decomposes before

melting.

Table 2: Physicochemical Properties of Sodium Hydrogen Cyanamide

Property Value

Physical State Powder

Melting Point >360 °C (decomposes)

Solubility in Water Highly soluble[7]

Stability
Decomposes in the presence of moisture or

acids[7]

Storage Temperature 2-8°C

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/495905
https://www.benchchem.com/product/b8761057?utm_src=pdf-body
https://www.hst-j.org/articles/xml/M4bO/
https://www.benchchem.com/product/b8761057
https://www.sigmaaldrich.com/HK/zh/product/aldrich/495905
https://www.benchchem.com/product/b8761057?utm_src=pdf-body
https://www.benchchem.com/product/b8761057?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Trajectory_of_a_Versatile_Molecule_An_In_depth_Technical_Guide_to_the_Historical_Development_of_Sodium_Hydrogen_Cyanamide_Research.pdf
https://www.benchchem.com/pdf/The_Trajectory_of_a_Versatile_Molecule_An_In_depth_Technical_Guide_to_the_Historical_Development_of_Sodium_Hydrogen_Cyanamide_Research.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8761057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols: Synthesis of Sodium
Hydrogen Cyanamide
Several methods have been developed for the synthesis of sodium hydrogen cyanamide,

ranging from laboratory-scale preparations to industrial manufacturing processes.

Laboratory-Scale Aqueous Synthesis
This protocol describes the preparation of an aqueous solution of sodium hydrogen
cyanamide.

Objective: To synthesize sodium hydrogen cyanamide from aqueous solutions of cyanamide

and sodium hydroxide.

Materials:

50% (w/w) aqueous solution of cyanamide

50% (w/w) aqueous solution of sodium hydroxide

Three-necked flask equipped with a mechanical stirrer, thermometer, and addition funnel

Ice bath

Procedure:

Place a calculated amount of the 50% sodium hydroxide solution into the three-necked flask

and cool the flask in an ice bath.

Slowly add the 50% cyanamide solution to the stirred sodium hydroxide solution using the

addition funnel over a period of 2 to 4 hours.

Throughout the addition, carefully monitor the reaction and maintain the internal temperature

below 25°C by adjusting the addition rate and ensuring efficient cooling with the ice bath.[8]

After the complete addition of the cyanamide solution, continue to stir the mixture for an

additional 1 to 2 hours at the same temperature to ensure the reaction goes to completion.[9]
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The resulting aqueous solution of sodium hydrogen cyanamide can be used directly for

subsequent reactions or for the preparation of the solid product.

Industrial-Scale Synthesis via Spray Drying
For the production of a stable, solid form of sodium hydrogen cyanamide, an industrial

process involving spray drying is employed.

Objective: To prepare solid, free-flowing sodium hydrogen cyanamide.

Procedure:

An aqueous solution of sodium hydrogen cyanamide is prepared as described in the

laboratory-scale synthesis.

Immediately following its preparation, the aqueous solution is fed into a spray dryer.[8]

The solution is atomized into fine droplets inside the drying chamber, where it comes into

contact with a hot gas (typically air or nitrogen), causing rapid evaporation of the water.

The solid, powdered sodium hydrogen cyanamide is then collected from the dryer. This

process yields a product with high purity and improved storage stability.[8]

Applications in Synthetic Chemistry and Drug
Development
Sodium hydrogen cyanamide is a valuable reagent in organic synthesis, particularly for the

construction of nitrogen-containing functional groups and heterocycles that are prevalent in

many pharmaceutical compounds.

Synthesis of Guanidine Derivatives
The guanidinium group is a key pharmacophore in numerous drugs due to its ability to form

strong hydrogen bonds and electrostatic interactions with biological targets. Sodium hydrogen
cyanamide serves as a precursor for the synthesis of substituted guanidines.

Experimental Protocol: Synthesis of an N,N'-disubstituted Guanidine
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Objective: To synthesize an N,N'-disubstituted guanidine from an amine and sodium
hydrogen cyanamide.

Materials:

Sodium hydrogen cyanamide

Primary or secondary amine

An appropriate acid (e.g., hydrochloric acid) for salt formation

Solvent (e.g., water or an alcohol)

Procedure:

Dissolve the amine in the chosen solvent in a reaction flask.

Add an equimolar amount of sodium hydrogen cyanamide to the solution.

The reaction mixture is then heated to facilitate the addition of the amine to the cyanamide.

Upon completion of the reaction, the solution is neutralized with an acid to form the

corresponding guanidinium salt.[10]

The product can then be isolated through crystallization or other purification techniques.
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Synthetic workflow for guanidine derivatives.
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Precursor for Heterocyclic Pharmaceuticals
The reactivity of the cyanamide group makes it a versatile building block for the synthesis of

various heterocyclic compounds. Many of these heterocycles form the core structures of

important drugs, including the anti-ulcer medication cimetidine and the anticancer drug

imatinib.[11]

Biological Activity and Signaling Pathways
In addition to its role in chemical synthesis, sodium hydrogen cyanamide, through its active

form hydrogen cyanamide, is used in agriculture to study and manipulate plant physiology.

Mechanism of Action in Breaking Bud Dormancy
Hydrogen cyanamide is widely used to break bud dormancy in various fruit crops, ensuring

uniform flowering and fruit development. Its mechanism of action involves the induction of

transient oxidative stress in the plant buds.[12][13]

This process is initiated by the inhibition of the enzyme catalase, which leads to an

accumulation of reactive oxygen species (ROS), such as hydrogen peroxide (H₂O₂), and

reactive nitrogen species (RNS).[12][14] This surge in ROS and RNS acts as a signaling

cascade that triggers a series of downstream events, including changes in gene expression

and hormonal balance, ultimately leading to the resumption of bud growth.[12][15] Specifically,

there is often a decrease in the dormancy-promoting hormone abscisic acid (ABA) and an

increase in growth-promoting hormones like cytokinins.[14]
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Signaling pathway for breaking bud dormancy.
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Safety and Handling
Sodium hydrogen cyanamide is a hazardous substance and should be handled with

appropriate safety precautions. It is harmful if swallowed and may cause an allergic skin

reaction.[1][5] Personal protective equipment, including gloves, eye protection, and respiratory

protection, should be used when handling the solid material. It is incompatible with acids, as it

can release toxic hydrogen cyanide gas.[16]

Conclusion
Sodium hydrogen cyanamide is a chemical of significant interest to researchers in both

chemistry and biology. Its utility as a precursor for the synthesis of guanidines and other

heterocyclic systems makes it a valuable tool in drug discovery and development. Furthermore,

its application in agriculture as a dormancy-breaking agent provides a model for studying

fundamental plant signaling pathways. A thorough understanding of its properties, synthesis,

and reactivity is crucial for its safe and effective use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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